(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone
Overview
Description
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone, also known as BMIPES, is a synthetic organic compound that has been used in scientific research for a variety of applications. It is a member of the sulfanone family, which are compounds that contain a sulfonyl functional group. BMIPES is known for its ability to act as a catalyst in various chemical reactions, as well as its ability to bind to certain proteins.
Scientific Research Applications
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis reactions, such as the synthesis of β-lactams and other heterocyclic compounds. It has also been used in the synthesis of polymers and in the production of pharmaceuticals. Additionally, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone has been used as a ligand in protein-ligand binding studies, as well as a probe for studying the structure of proteins.
Mechanism of Action
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone acts as a catalyst in organic synthesis reactions by activating the reactants and facilitating the formation of new bonds. In protein-ligand binding studies, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone binds to the active site of a protein and acts as an inhibitor of its activity. This allows researchers to study the structure and function of the protein.
Biochemical and Physiological Effects
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone has been shown to have some biochemical and physiological effects. In studies involving the binding of (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone to proteins, it has been shown to inhibit the activity of the protein, which can affect the biochemical pathways of the cell. Additionally, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone has been shown to have some anti-inflammatory properties, which may be beneficial in treating certain diseases.
Advantages and Limitations for Lab Experiments
The use of (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize in high yields. Additionally, it is a highly stable compound, making it suitable for use in long-term experiments. However, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone is a relatively new compound, and its effects on biochemical pathways and physiological processes are still not fully understood. As such, there are some limitations to its use in laboratory experiments.
Future Directions
The potential future directions for (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone are numerous. Further research is needed to understand its effects on biochemical pathways and physiological processes. Additionally, researchers could investigate its potential use in the synthesis of new pharmaceuticals or polymers. Additionally, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone could be used as a tool for studying the structure of proteins, as well as for studying the effects of protein-ligand binding. Finally, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone could be used in the development of new catalysts for organic synthesis reactions.
Synthesis Methods
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone can be synthesized using a variety of methods. The most common method is the reaction of 5-bromo-2-methoxybenzaldehyde with prop-2-en-1-yl-lambda6-sulfonamide in an aqueous solution. This reaction is catalyzed by a base, such as sodium hydroxide, and is typically performed at room temperature. The reaction produces (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone in a high yield, making it an efficient and cost-effective method for producing the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone involves the reaction of 5-bromo-2-methoxyaniline with propargyl bromide to form (5-bromo-2-methoxyphenyl)(prop-2-yn-1-yl)amine. This intermediate is then reacted with sulfur and sodium hydroxide to form the final product.", "Starting Materials": [ "5-bromo-2-methoxyaniline", "propargyl bromide", "sulfur", "sodium hydroxide" ], "Reaction": [ "Step 1: React 5-bromo-2-methoxyaniline with propargyl bromide in the presence of a base such as potassium carbonate to form (5-bromo-2-methoxyphenyl)(prop-2-yn-1-yl)amine.", "Step 2: Dissolve (5-bromo-2-methoxyphenyl)(prop-2-yn-1-yl)amine in a mixture of sulfur and sodium hydroxide in ethanol and heat the mixture under reflux for several hours.", "Step 3: Cool the reaction mixture and acidify with hydrochloric acid to precipitate the product.", "Step 4: Filter the product and wash with water to obtain the final product, (5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone." ] } | |
CAS RN |
2763754-80-7 |
Product Name |
(5-bromo-2-methoxyphenyl)(imino)(prop-2-en-1-yl)-lambda6-sulfanone |
Molecular Formula |
C10H12BrNO2S |
Molecular Weight |
290.2 |
Purity |
95 |
Origin of Product |
United States |
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